Cas no 75128-73-3 (9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine)

9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine is a chemically modified guanine derivative designed for specialized applications in nucleoside chemistry and pharmaceutical research. Its key structural features include an acetoxyethoxy-methyl group at the N9 position and an acetylated N2-amino group, enhancing stability and solubility in organic solvents. This modification makes it a valuable intermediate in the synthesis of nucleoside analogs, particularly for antiviral or anticancer drug development. The acetyl groups provide selective deprotection options, enabling controlled functionalization. Its well-defined reactivity profile ensures reproducibility in synthetic pathways, making it suitable for research requiring precise molecular modifications. The compound's stability under standard laboratory conditions further supports its utility in complex organic syntheses.
9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine structure
75128-73-3 structure
Product Name:9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine
CAS No:75128-73-3
MF:C12H15N5O5
MW:309.278002023697
MDL:MFCD00267706
CID:59658
PubChem ID:135433881
Update Time:2025-06-07

9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Chemical and Physical Properties

Names and Identifiers

    • Diacetylacyclovir
    • 9-[(2-acetoxyethoxy)methyl]-n2-acetylguanine
    • n-(9-((2-(acetyloxy)ethoxy)methyl)-6,9-dihydro-6-oxo-1h-purin-2-yl)acetamide
    • 2-[(2-acetamido-6-oxo-6,9-dihydro-1h-purin-9-yl)methoxy]ethyl acetate
    • 9-(2-acetoxy ethoxy methyl) acetyl guanine
    • 9-[(2-ACETOXYETHOXY)METHYL]-ACETYLGUANINE
    • Acyclovir N,O-Diacetate
    • Acyclovir N,O-Diacetate (Acyclovir Impurity)
    • PRT062607 (HYDROCHLORIDE)
    • 2-{[2-(Acetylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]methoxy}ethyl acetate
    • A15789
    • AS-13491
    • N,O-DIACETYL ACYCLOVIR-N9-ISOMER [USP IMPURITY]
    • ACICLOVIR IMPURITY G [EP IMPURITY]
    • EU-0034978
    • SY110539
    • AKOS037643312
    • EINECS 278-077-7
    • UNII-U32280404H
    • SR-01000401986
    • SCHEMBL11550890
    • AKOS000656178
    • Acetic acid 2-(2-acetylamino-6-oxo-1,6-dihydro-purin-9-ylmethoxy)-ethyl ester
    • VBHLKZHSCMQLTI-UHFFFAOYSA-N
    • U32280404H
    • CCG-104096
    • SR-01000401986-1
    • CHEMBL1303813
    • ACETAMIDE, N-(9-((2-(ACETYLOXY)ETHOXY)METHYL)-6,9-DIHYDRO-6-OXO-1H-PURIN-2-YL)-
    • PD014245
    • W-104398
    • 9-((2-ACETOXYETHOXY)METHYL)-N2-ACETYLGUANINE
    • FT-0641554
    • DTXSID40226085
    • 2-((2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl acetate
    • N,O-Diacetylacyclovir
    • CS-0136972
    • NS00006224
    • AG-205/25000980
    • 2-((2-acetamido-6-oxo-1,6-dihydropurin-9-yl)methoxy)ethyl acetate;Diacetylacyclovir
    • N2-Acetyl-9-(2-acetoxyethoxymethyl)guanine (Acyclovir Impurity)
    • MLS000030665
    • 75128-73-3
    • BCP26967
    • N2-Acetyl-9-(2-acetoxyethoxymethyl)guanine
    • 2-((2-(ACETYLAMINO)-6-OXO-1,6-DIHYDRO-9H-PURIN-9-YL)METHOXY)ETHYL ACETATE
    • ACICLOVIR IMPURITY G [WHO-IP]
    • Q27290610
    • N2-ACETYL-9-[(2'-ACETOXYETHOXY)METHYL]GUANINE
    • 2-((2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy)-ethyl acetate
    • SCHEMBL7819447
    • SMR000009008
    • D70345
    • AC-972
    • N2-Acetyl-9-(2-acetoxyethoxymethyl-d4)guanine
    • 2-[(2-Acetamido-6-oxo-1H-purin-9(6H)-yl)methoxy]ethyl Acetate
    • 2-[(2-acetamido-6-oxo-1H-purin-9-yl)methoxy]ethyl acetate
    • EC 278-077-7
    • 9-(2-acetoxyethoxy)methyl-N2 -acetylguanine
    • 2-[(2-acetamido-6-oxo-3H-purin-9-yl)methoxy]ethyl acetate
    • MFCD00267706
    • 2-[[(2-(Acetylamino)-6-oxo-1,6-dihydro-9H-purin-9-yl]-methoxy]ethyl Acetate
    • 2-((2-Acetamido-6,9-dihydro-6-oxo-1H-purin-9-yl)methoxy)ethyl acetate
    • HMS2309O20
    • Aciclovir Imp. G (EP): 2-[[(2-(Acetylamino)-6- oxo-1,6-dihydro-9H-purin-9-yl]- methoxy]ethyl Acetate
    • N,O-DIACETYL ACYCLOVIR-N9-ISOMER (USP IMPURITY)
    • Diacetyl Acyclovir
    • 2-((2-acetamido-6-oxo-1H-purin-9-yl)methoxy)ethyl acetate
    • ACICLOVIR IMPURITY G (EP IMPURITY)
    • DTXCID40148576
    • Aciclovir Impurity G
    • DB-055938
    • 9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine
    • MDL: MFCD00267706
    • Inchi: 1S/C12H15N5O5/c1-7(18)14-12-15-10-9(11(20)16-12)13-5-17(10)6-21-3-4-22-8(2)19/h5H,3-4,6H2,1-2H3,(H2,14,15,16,18,20)
    • InChI Key: VBHLKZHSCMQLTI-UHFFFAOYSA-N
    • SMILES: O(CCOC(C)=O)CN1C=NC2C(NC(NC(C)=O)=NC1=2)=O

Computed Properties

  • Exact Mass: 309.10700
  • Monoisotopic Mass: 309.107319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 22
  • XLogP3: nothing
  • Topological Polar Surface Area: 124

Experimental Properties

  • Color/Form: White or light brown crystals or crystalline powder.
  • Density: 1.53
  • Melting Point: 204 ºC
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.654
  • PSA: 128.20000
  • LogP: -0.31180
  • Solubility: Not determined

9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Security Information

9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Pricemore >>

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9-[(2-Acetoxyethoxy)methyl]-N2-acetylguanine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ;  20 h, 100 °C
Reference
Synthesis and comparative cytostatic activity of the new N-7 acyclic purine nucleoside analogues with natural N-9 regioisomers
Prekupec, Svjetlana; Kalokira, Blanka; Grdisa, Mira; Pavelic, Kresimir; De Clereq, Erik; et al, Heterocycles, 2005, 65(4), 787-796

Production Method 2

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Dimethyl sulfoxide
Reference
Synthesis of nucleosides
Vorbrueggen, Helmut; Ruh-Pohlenz, Carmen, Organic Reactions (Hoboken, 2000, 55,

Production Method 3

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid
Reference
Synthesis of novel analogs of acyclovir modified in the side-chain portion by reaction of guanosine with 1,3-dioxolanes
Boryski, Jerzy, Collection Symposium Series, 1999, 2, 43-46

Production Method 4

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethyl sulfoxide
Reference
A convenient synthesis of 9-[(2-hydroxyethoxy)methyl]guanine (acyclovir) and related compounds
Matsumoto, Hiroatsu; Kaneko, Chisato; Yamada, Keiko; Takeuchi, Tadao; Mori, Takeo; et al, Chemical & Pharmaceutical Bulletin, 1988, 36(3), 1153-7

Production Method 5

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Chlorobenzene
Reference
Preparation of guanine derivatives
, Poland, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Acetic anhydride Solvents: Water
Reference
Synthesis of 9-(2-hydroxyethoxymethyl)guanine (acyclovir) from guanosine
Shiragami, Hiroshi; Koguchi, Yoshihito; Tanaka, Yasuhiro; Takamatsu, Satoshi; Uchida, Yumiko; et al, Nucleosides & Nucleotides, 1995, 14(3-5), 337-40

Production Method 7

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Chlorobenzene
Reference
Application of the transpurination reaction to synthesis of acyclic guanosine analogs
Boryski, Jerzy; Golankiewicz, Bozenna, Nucleosides & Nucleotides, 1989, 8(4), 529-36

Production Method 8

Reaction Conditions
1.1 Catalysts: Sodium bisulfate Solvents: Toluene ;  rt → reflux
1.2 reflux; 10 h, reflux
Reference
Improvement on synthesis process of acyclovir
Li, Jianjun; Ju, Jinjun; Pu, Tong; Guo, Jingjing; Yu, Chuanming, Huagong Shengchan Yu Jishu, 2012, 19(2), 9-11

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(CAS:75128-73-3)Dicacetyl-Aciclovir
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(CAS:75128-73-3)双乙酰阿昔洛韦
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